3,4,5-Trimethoxybenzoic Acid

• CAS No.: 118-41-2
• Product Name: 3,4,5-Trimethoxybenzoic Acid
• Molecular Formula: C10H12O5
• Molecular Weight: 212.2 g/mol
• IUPAC Name: 3,4,5-trimethoxybenzoic acid
• Standard InChI: InChI=1S/C10H12O5/c1-13-7-4-6(10(11)12)5-8(14-2)9(7)15-3/h4-5H,1-3H3,(H,11,12)
• Standard InChIKey: SJSOFNCYXJUNBT-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)O
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)O
• Appearance: Powder
• Melting Point: 172.3 °C; 171-172°C
• Physical Description: Solid
• Description: 3,4,5-trimethoxybenzoic acid is a benzoic acid derivative carrying 3-, 4- and 5-methoxy substituents. It has a role as a plant metabolite. It is a member of benzoic acids and a member of methoxybenzenes. It derives from a benzoic acid. It is a conjugate acid of a 3,4,5-trimethoxybenzoate.; Eudesmic acid, also known as trimethylgallate or eudesmate, belongs to the class of organic compounds known as gallic acid and derivatives. Gallic acid and derivatives are compounds containing a 3, 4, 5-trihydroxybenzoic acid moiety. Eudesmic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, eudesmic acid is primarily located in the cytoplasm. Eudesmic acid participates in a number of enzymatic reactions. In particular, eudesmic acid can be biosynthesized from benzoic acid. Eudesmic acid is also a parent compound for other transformation products, including but not limited to, 3beta-[(O-beta-D-glucopyranosyl-(1->4)-O-beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl)oxy]-17alpha-hydroxy-16beta-[(O-(2-O-3, 4, 5-trimethoxybenzoyl-beta-D-xylopyranosyl)-(1->3)-2-O-acetyl-alpha-L-arabinopyranosyl)oxy]cholest-5-en-22-one, 3beta-[(beta-D-glucopyranosyl)oxy]-17alpha-hydroxy-16beta-[(O-(2-O-3, 4, 5-trimethoxybenzoyl-beta-D-xylopyranosyl)-(1->3)-2-O-acetyl-alpha-L-arabinopyranosyl)oxy]cholest-5-en-22-one, and 3beta-[(O-beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl)oxy]-17alpha-hydroxy-16beta-[(O-(2-O-3, 4, 5-trimethoxybenzoyl-beta-D-xylopyranosyl)-(1->3)-2-O-acetyl-alpha-L-arabinopyranosyl)oxy]cholest-5-en-22-one. Outside of the human body, eudesmic acid can be found in olive. This makes eudesmic acid a potential biomarker for the consumption of this food product.
• Synonyms: 3,4,5-trimethoxybenzoic acid; 3,4,5-trimethoxybenzoic acid, potassium salt; 3,4,5-trimethoxybenzoic acid, sodium salt; eudesmic acid
• PubChem Compound: 8357
• Last Modified: Nov 11 2021